2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide

• IUPAC Name: 2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C13H21N3OS/c1-9-4-5-16(10(2)6-9)13(17)14-7-12-11(3)15-8-18-12/h8-10H,4-7H2,1-3H3,(H,14,17)
• InChI Key: FEFMJQQLSNOBBG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(C(C1)C)C(=O)NCC2=C(N=CS2)C
• Molecular Formula: C13H21N3OS
• Molecular Weight: 267.39 g/mol

Description

2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide, also known as MTIP, is a selective antagonist of the melanocortin-4 receptor (MC4R). MC4R is a G protein-coupled receptor that is involved in the regulation of energy homeostasis, feeding behavior, and body weight. MTIP has been extensively studied for its potential therapeutic applications in obesity, diabetes, and other metabolic disorders.

Mechanism of Action

2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide acts as a selective antagonist of the MC4R. MC4R is expressed in the hypothalamus and other regions of the brain that are involved in the regulation of energy homeostasis and feeding behavior. Activation of MC4R by its endogenous ligands, such as α-melanocyte-stimulating hormone (α-MSH), leads to a decrease in food intake and an increase in energy expenditure. 2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide blocks the binding of α-MSH to MC4R, thereby inhibiting its activation and leading to an increase in food intake and a decrease in energy expenditure.
Biochemical and Physiological Effects:
2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide has been shown to decrease food intake and body weight in animal models of obesity and diabetes. It has also been studied for its potential use in the treatment of drug addiction and depression. 2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to decrease the rewarding effects of drugs of abuse, such as cocaine and morphine.

Advantages and Limitations for Lab Experiments

2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide is a selective antagonist of MC4R, which makes it a valuable tool for studying the role of MC4R in energy homeostasis, feeding behavior, and body weight regulation. However, its selectivity for MC4R also limits its use in studying the role of other melanocortin receptors in these processes. 2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide has also been shown to have poor solubility in water, which can limit its use in certain experimental settings.

Future Directions

Future research on 2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide should focus on its potential therapeutic applications in obesity, diabetes, and other metabolic disorders. It should also explore its potential use in the treatment of drug addiction and depression. Further studies are needed to elucidate the molecular mechanisms underlying the anxiolytic and antidepressant-like effects of 2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide. Finally, efforts should be made to improve the solubility and bioavailability of 2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide, which could enhance its potential as a therapeutic agent.

Synthesis Methods

2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide can be synthesized using a multistep process that involves the reaction of 4-methyl-1,3-thiazole-5-carboxylic acid with 2,4-dimethylpiperidine-1-carboxylic acid, followed by the coupling of the resulting intermediate with N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide has been studied for its potential therapeutic applications in obesity, diabetes, and other metabolic disorders. MC4R is a promising target for the development of drugs that can regulate energy homeostasis and body weight. 2,4-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine-1-carboxamide has been shown to decrease food intake and body weight in animal models of obesity and diabetes. It has also been studied for its potential use in the treatment of drug addiction and depression.